Cas no 84776-67-0 (Lily, Lilium candidum, ext.)

Lily, Lilium candidum, ext. structure

Product name:Lily, Lilium candidum, ext.

CAS No:84776-67-0

MF:

MW:

CID:724783

Chemical and Physical Properties
Related Products

Lily, Lilium candidum, ext. Chemical and Physical Properties

Names and Identifiers

- Lily, Lilium candidum,ext.
- LILIUM CANDIDUM BULB EXTRACT
- WHITELILYEXTRACT
- Einecs 283-996-1
- Extract of white lily
- Lilium
- Lilium album extract
- Lilium candidum
- Unii-ahg15J8am0
- Lily, Lilium candidum, ext.
- Lily Extract

Lily, Lilium candidum, ext. Related Literature

1. A [2]pseudorotaxane based on a pillar[6]arene and its application in the construction of a metallosupramolecular polymer†

Danyu Xia,Xiaoqing Lv,Kexian Chen,Pi Wang Dalton Trans., 2019,48, 9954-9958
2. A (10,3)-b net by sulfate hydrogen-bonded biimidazolate complexes

Krister Larsson,Lars Öhrström CrystEngComm, 2003,5, 222-225
3. A benzene-thermal metathesis route to pure metastable rocksalt GaN

Fen Xu,Yi Xie,Xu Zhang,Shuyuan Zhang,Lei Shi New J. Chem., 2003,27, 565-567
4. A chiral salen-based MOF catalytic material with high thermal, aqueous and chemical stabilities†

Jiawei Li,Yanwei Ren,Chaorong Qi,Huanfeng Jiang Dalton Trans., 2017,46, 7821-7832
5. 13CLabeling reveals multiple amination reactions in the biosynthesis of a novel polyketide polyamine antibioticzeamine from Dickeya zeae†

Jien Wu,Hai-Bao Zhang,Jin-Ling Xu,Russell J. Cox,Thomas J. Simpson,Lian-Hui Zhang Chem. Commun., 2010,46, 333-335
6. A binary AxB1−x ionic alkaline pseudocapacitor system involving manganese, iron, cobalt, and nickel: formation of electroactive colloids via in situ electric field assisted coprecipitation†

Kunfeng Chen,Shu Yin,Dongfeng Xue Nanoscale, 2015,7, 1161-1166
7. 3D porous carbon networks with highly dispersed SiOx by molecular-scale engineering toward stable lithium metal anodes†

Zhitao Lu,Shaohong Liu,Chuanfa Li,Junlong Huang,Dingcai Wu,Ruowen Fu Chem. Commun., 2019,55, 6034-6037
8. A comprehensive study on the effect of preparation methods for Au-core@shell silica materials in room temperature oxidative amide formation†

Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
9. 3D printed O2 indicators†

Dilidaer Yusufu,Ri Han,Andrew Mills Analyst, 2020,145, 4124-4129
10. A bifunctional solid oxide electrolysis cell for simultaneous CO2 utilization and synthesis gas production†

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